![molecular formula C5H5F3N2O B6266818 [1-(trifluoromethyl)-1H-pyrazol-3-yl]methanol CAS No. 2090733-50-7](/img/no-structure.png)
[1-(trifluoromethyl)-1H-pyrazol-3-yl]methanol
Overview
Description
1-(Trifluoromethyl)-1H-pyrazol-3-yl]methanol, also known as TFMPP, is an organic compound with a wide range of applications in the scientific research field. It has been used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a ligand in coordination chemistry. It is also used as an intermediate in the synthesis of a variety of pharmaceuticals, including anxiolytics, antihistamines, and antidepressants. TFMPP is an important compound for research due to its unique structure and reactivity.
Scientific Research Applications
[1-(trifluoromethyl)-1H-pyrazol-3-yl]methanol has a variety of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a ligand in coordination chemistry. It is also used as an intermediate in the synthesis of a variety of pharmaceuticals, including anxiolytics, antihistamines, and antidepressants. In addition, [1-(trifluoromethyl)-1H-pyrazol-3-yl]methanol is used in the synthesis of a variety of other compounds, including dyes, pesticides, and fungicides.
Mechanism of Action
[1-(trifluoromethyl)-1H-pyrazol-3-yl]methanol acts as a Lewis acid, meaning that it can accept a pair of electrons from a Lewis base. This allows it to form complexes with Lewis bases, such as amines and phosphines. Additionally, [1-(trifluoromethyl)-1H-pyrazol-3-yl]methanol is a strong electrophile, meaning that it can react with nucleophiles such as alcohols, amines, and carboxylic acids.
Biochemical and Physiological Effects
[1-(trifluoromethyl)-1H-pyrazol-3-yl]methanol has been studied for its potential to act as a neurotoxin. Studies have shown that it is able to cross the blood-brain barrier and cause neurotoxic effects in animals. Additionally, [1-(trifluoromethyl)-1H-pyrazol-3-yl]methanol has been studied for its potential to act as an endocrine disruptor, as it has been shown to interfere with the synthesis of hormones.
Advantages and Limitations for Lab Experiments
[1-(trifluoromethyl)-1H-pyrazol-3-yl]methanol is a useful reagent for laboratory experiments due to its unique structure and reactivity. It can be used as a catalyst in a variety of reactions, and it can be used as an intermediate in the synthesis of a variety of compounds. However, it is important to note that [1-(trifluoromethyl)-1H-pyrazol-3-yl]methanol is a strong electrophile, and it can react with nucleophiles such as alcohols, amines, and carboxylic acids. Additionally, [1-(trifluoromethyl)-1H-pyrazol-3-yl]methanol is a potential neurotoxin and endocrine disruptor, and caution should be taken when handling it.
Future Directions
• Further research into the potential neurotoxic and endocrine disrupting effects of [1-(trifluoromethyl)-1H-pyrazol-3-yl]methanol.
• Development of more efficient methods for the synthesis of [1-(trifluoromethyl)-1H-pyrazol-3-yl]methanol.
• Investigation of the potential applications of [1-(trifluoromethyl)-1H-pyrazol-3-yl]methanol in the synthesis of new pharmaceuticals and other compounds.
• Exploration of the potential uses of [1-(trifluoromethyl)-1H-pyrazol-3-yl]methanol in the field of coordination chemistry.
• Investigation of the potential uses of [1-(trifluoromethyl)-1H-pyrazol-3-yl]methanol in the field of catalysis.
• Exploration of the potential uses of [1-(trifluoromethyl)-1H-pyrazol-3-yl]methanol in the field of organic synthesis.
• Investigation of the potential applications of [1-(trifluoromethyl)-1H-pyrazol-3-yl]methanol in the field of medicinal chemistry.
• Exploration of the potential uses of [1-(trifluoromethyl)-1H-pyrazol-3-yl]methanol in the field of materials science.
Synthesis Methods
[1-(trifluoromethyl)-1H-pyrazol-3-yl]methanol can be synthesized through a variety of methods, the most common of which is the reaction of 1-(trifluoromethyl)pyrazole with methanol in the presence of a base. This reaction yields a product with a yield of up to 99%. Other methods of synthesis include the reaction of trifluoromethylmagnesium bromide with 1-(trifluoromethyl)pyrazole and the reaction of trifluoromethylmagnesium chloride with 1-chloro-1-(trifluoromethyl)pyrazole.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [1-(trifluoromethyl)-1H-pyrazol-3-yl]methanol involves the reaction of 1H-pyrazole-3-carbaldehyde with trifluoromethyl magnesium bromide followed by reduction with sodium borohydride.", "Starting Materials": [ "1H-pyrazole-3-carbaldehyde", "trifluoromethyl magnesium bromide", "sodium borohydride", "methanol", "diethyl ether", "dichloromethane", "water" ], "Reaction": [ "To a solution of 1H-pyrazole-3-carbaldehyde (1.0 g, 9.0 mmol) in dry diethyl ether (20 mL) at 0°C, add trifluoromethyl magnesium bromide (2.0 M in diethyl ether, 10.0 mL, 20.0 mmol) dropwise over 30 minutes.", "After the addition is complete, stir the reaction mixture at 0°C for 1 hour.", "Quench the reaction by adding water (10 mL) and stirring for 10 minutes.", "Extract the organic layer with dichloromethane (3 x 20 mL).", "Combine the organic layers and dry over anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain a yellow solid.", "Dissolve the solid in methanol (10 mL) and add sodium borohydride (0.5 g, 13.0 mmol) slowly with stirring at room temperature.", "After the addition is complete, stir the reaction mixture for 2 hours.", "Quench the reaction by adding water (10 mL) and stirring for 10 minutes.", "Extract the organic layer with dichloromethane (3 x 20 mL).", "Combine the organic layers and dry over anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain the desired product as a white solid." ] } | |
CAS RN |
2090733-50-7 |
Molecular Formula |
C5H5F3N2O |
Molecular Weight |
166.1 |
Purity |
95 |
Origin of Product |
United States |
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